1-(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenoxy)ethanone

• IUPAC Name: 1-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-chlorophenoxy)ethanone
• InChI: InChI=1S/C18H15Cl2FN2O2S/c19-12-4-6-13(7-5-12)25-10-17(24)23-9-8-22-18(23)26-11-14-15(20)2-1-3-16(14)21/h1-7H,8-11H2
• InChI Key: AQIGVBGDUOXAAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=C(C=CC=C2Cl)F)C(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15Cl2FN2O2S
• Molecular Weight: 413.3 g/mol

Description

1-(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenoxy)ethanone is a useful research compound. Its molecular formula is C18H15Cl2FN2O2S and its molecular weight is 413.29. The purity is usually 95%.
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Scientific Research Applications

Enantioselectivity in Aromatase Inhibition

Research has explored the stereospecificity of certain imidazole derivatives as inhibitors of aromatase (P450Arom), highlighting low enantioselectivity ratios in various compounds. This work underlines the nuanced role of stereochemistry in biochemical interactions and its potential implications for therapeutic applications (Khodarahmi et al., 1998).

Antimycotic Activity

A series of (benzo[b]thienyl)methyl ethers related to imidazole-based compounds were synthesized and evaluated for their antifungal activity. The study contributes to the development of new antimycotic agents, with specific compounds selected for further research due to their promising activity profiles (Raga et al., 1992).

Cytotoxic Studies and Molecular Docking

A compound incorporating the imidazole ring was synthesized and characterized, including cytotoxic evaluations and docking studies. This research provides insights into the pharmacokinetic nature and potential biological applications of novel molecules (Govindhan et al., 2017).

Discovery and Optimization of CRTh2 Antagonists

The development of a novel chemotype of CRTh2 receptor antagonist showcases the application of imidazole derivatives in therapeutic targeting, demonstrating the hit-to-lead evolution process in medicinal chemistry (Pothier et al., 2012).

Heme Oxygenase-1 Inhibitors

A study on human heme oxygenase-1 complexed with an imidazole-based inhibitor reveals insights into the design of selective inhibitors for therapeutic applications. This work highlights the structural basis for inhibitor efficiency and specificity (Rahman et al., 2008).